Cas no 1235659-12-7 (2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide
• CAS No: 1235659-12-7
• MF: C₂₀H₂₀ClF₃N₂O₃
• MW: 428.832614898682
• CID: 6411304
• PubChem ID: 49675516
• Update Time: 2025-06-26

2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide
• VU0635451-1
• F5097-2581
• 2-(4-chlorophenoxy)-2-methyl-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)propanamide
• AKOS024497931
• 2-(4-chlorophenoxy)-2-methyl-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)propanamide
• 1235659-12-7
• 2-(4-chlorophenoxy)-2-methyl-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]propanamide

• Inchi： 1S/C20H20ClF3N2O3/c1-19(2,29-16-9-5-14(21)6-10-16)18(28)26-15-7-3-13(4-8-15)11-17(27)25-12-20(22,23)24/h3-10H,11-12H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key： LCCVFOFNYMALLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NC1C=CC(=CC=1)CC(NCC(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 428.1114547g/mol
• Monoisotopic Mass: 428.1114547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide

Introduction to 2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide (CAS No: 1235659-12-7)

2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide, identified by its CAS number 1235659-12-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex aromatic and heterocyclic structures, which are often engineered to exhibit specific biological activities. The presence of multiple functional groups, including a 4-chlorophenoxy moiety, a methyl substituent, and a (2,2,2-trifluoroethyl)carbamoylmethylphenyl group, contributes to its unique chemical profile and potential applications in medicinal chemistry.

The structural design of this compound reflects a deliberate approach to modulate its pharmacokinetic and pharmacodynamic properties. The 4-chlorophenoxy group is a common feature in many bioactive molecules, known for its ability to enhance binding affinity to biological targets. In contrast, the (2,2,2-trifluoroethyl)carbamoylmethylphenyl moiety introduces fluorine atoms, which are frequently employed in drug development due to their ability to improve metabolic stability and lipophilicity. These structural elements collectively contribute to the compound's potential as a lead molecule in the discovery of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that the scaffold of 2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide may interact with various biological pathways, making it a promising candidate for further investigation. Specifically, preliminary virtual screening studies suggest potential interactions with enzymes and receptors involved in inflammatory responses and metabolic disorders.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry, have been instrumental in facilitating the construction of complex molecular architectures like that of 1235659-12-7. These techniques not only enhance efficiency but also allow for greater scalability, which is crucial for industrial applications.

In the context of drug discovery, the fluorinated carbamate group is particularly noteworthy. Fluorine atoms are known to influence the pharmacological properties of molecules by affecting their electronic distribution and hydrophobicity. The (2,2,2-trifluoroethyl)carbamoylmethylphenyl group may thus contribute to improved pharmacokinetic profiles, including enhanced oral bioavailability and reduced susceptibility to enzymatic degradation. Such attributes are highly desirable in the development of next-generation therapeutics.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and specialty chemicals where similar structural motifs are known to exhibit desirable biological activities. For instance, derivatives of phenoxyacetic acids have been widely used as herbicides due to their ability to inhibit plant growth regulators. The incorporation of additional functional groups into this framework may lead to novel compounds with tailored properties for agricultural use.

From a regulatory perspective, the handling and commercialization of 1235659-12-7 must adhere to stringent guidelines to ensure safety and efficacy. Compliance with Good Manufacturing Practices (GMP) is essential for maintaining quality control throughout the synthesis and purification processes. Additionally, thorough toxicological studies are necessary to assess any potential risks associated with its use in pharmaceutical or industrial settings.

The role of high-throughput screening (HTS) in identifying promising drug candidates cannot be overstated. By systematically testing large libraries of compounds for biological activity, researchers can rapidly narrow down the most promising candidates for further optimization. The structural complexity of 2-(4-chlorophenoxy)-2-methyl-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide makes it an ideal candidate for HTS campaigns aimed at discovering novel bioactive molecules.

Future research directions may focus on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, exploring its interactions with biological targets at a molecular level could provide valuable insights into its mechanism of action. Such knowledge would be instrumental in guiding further modifications aimed at enhancing its therapeutic potential.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way researchers identify and optimize lead compounds. By leveraging vast datasets and predictive models, scientists can accelerate the process of identifying promising candidates like 1235659-12-7. These computational tools enable rapid virtual screening and de novo design strategies that complement traditional experimental approaches.

In conclusion,CAS No: 1235659-12-7, represents a structurally intricate molecule with significant potential in pharmaceutical research. Its complex architecture incorporates multiple functional groups that contribute to its unique chemical profile and biological activity. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.